6-Iodo-5-methoxypicolinic acid
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Overview
Description
6-Iodo-5-methoxypicolinic acid is a chemical compound with the molecular formula C7H6INO3 . It has a molecular weight of 279.03 .
Molecular Structure Analysis
The molecular structure of this compound consists of an iodine atom and a methoxy group attached to a picolinic acid molecule .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, iodine compounds are frequently used as reagents in organic synthesis . They are particularly useful for oxidation reactions, cyclizations, rearrangements, α-functionalization of carbonyl compounds, atom-transfer reactions, and alkene difunctionalizations reactions .Physical And Chemical Properties Analysis
This compound is a solid compound that should be stored in a dark place, under an inert atmosphere, at 2-8°C .Scientific Research Applications
Biodegradation and Environmental Application
Research indicates the biodegradation potential of picolinic acid derivatives by specific bacterial strains, suggesting environmental remediation applications. For instance, a study on Rhodococcus sp. PA18 demonstrated the biodegradation of picolinic acid, an intermediate in industrial production considered hazardous, highlighting its potential use in bioremediation of environments polluted with similar compounds (Zhang et al., 2019).
Analytical and Biochemical Applications
Fluorescent derivatives of picolinic acid and its related compounds find extensive use in analytical chemistry for biomolecule detection and analysis. For example, novel stable fluorophores derived from methoxyindole have shown significant potential as fluorescent labeling reagents due to their strong fluorescence across a wide pH range, stability against light and heat, and minimal pH-dependent fluorescence intensity variation, indicating their utility in biomedical analysis (Hirano et al., 2004).
Material Science Applications
In material science, hydroxypicolinic acid derivatives are studied for their chelation behavior and potential in creating metal complexes. A comparative study using density functional theory examined the proton-related reactions and chelation behavior of hydroxypicolinic acids, revealing preferences for complexation with metals, which could inform the synthesis and application of 6-Iodo-5-methoxypicolinic acid in creating new materials (Yasarawan et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
6-iodo-5-methoxypyridine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6INO3/c1-12-5-3-2-4(7(10)11)9-6(5)8/h2-3H,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAGBMWMAUGDAJG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=C(C=C1)C(=O)O)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6INO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601268734 |
Source
|
Record name | 6-Iodo-5-methoxy-2-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601268734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
154497-83-3 |
Source
|
Record name | 6-Iodo-5-methoxy-2-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=154497-83-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Iodo-5-methoxy-2-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601268734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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